Cas no 220182-19-4 (11-Oxo-1,4,7,10-tetraazabicyclo8.2.2tetradecane-4,7-diacetic Acid)

• Product Name: 11-Oxo-1,4,7,10-tetraazabicyclo8.2.2tetradecane-4,7-diacetic Acid
• CAS No: 220182-19-4
• MF: C₁₄H₂₄N₄O₅
• MW: 328.364163398743
• CID: 829305
• Update Time: 2024-10-31

11-Oxo-1,4,7,10-tetraazabicyclo8.2.2tetradecane-4,7-diacetic Acid Chemical and Physical Properties

Names and Identifiers

• Gadoteridol Related Compound C
• 11-Oxo-1,4,7,10-tetraazabicyclo[8.2.2]tetradecane-4,7-diacetic Acid
• O4V6XA23KP
• Gadoteridol related compound C [USP-RS]
• N1(CCN2CCN(C(=O)C2)CCN(CC1)CC(=O)O)CC(=O)O
• Unii-O4V6XA23KP
• 11-Oxo-1,4,7,10-tetraazabicyclo8.2.2tetradecane-4,7-diacetic Acid

• Inchi： 1S/C14H24N4O5/c19-12-9-15-1-2-16(10-13(20)21)3-4-17(11-14(22)23)6-8-18(12)7-5-15/h1-11H2,(H,20,21)(H,22,23)
• InChI Key： DBYNHTDVIPODPK-UHFFFAOYSA-N
• SMILES： O=C1CN2CCN(CC(=O)O)CCN(CC(=O)O)CCN1CC2

Computed Properties

• Exact Mass: 328.17466988 g/mol
• Monoisotopic Mass: 328.17466988 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6
• Topological Polar Surface Area: 105
• Molecular Weight: 328.36

Experimental Properties

• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Extremely soluble (1000 g/l) (25 º C),

11-Oxo-1,4,7,10-tetraazabicyclo8.2.2tetradecane-4,7-diacetic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport